7-[2-(4-chlorophenyl)-2-oxoethoxy]-3,4-dimethyl-2H-chromen-2-one

• Molecular Formula: C19H15ClO4
• Molecular Weight: 342.8 g/mol
• IUPAC Name: 7-[2-(4-chlorophenyl)-2-oxoethoxy]-3,4-dimethylchromen-2-one
• InChI: InChI=1S/C19H15ClO4/c1-11-12(2)19(22)24-18-9-15(7-8-16(11)18)23-10-17(21)13-3-5-14(20)6-4-13/h3-9H,10H2,1-2H3
• InChI Key: ZRYSIWWDHPTVNZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=O)C3=CC=C(C=C3)Cl)C

Description

7-[2-(4-Chlorophenyl)-2-oxoethoxy]-3,4-dimethyl-2H-chromen-2-one is a synthetic coumarin derivative featuring a chromen-2-one core substituted at position 7 with a 2-(4-chlorophenyl)-2-oxoethoxy group and methyl groups at positions 3 and 4. The coumarin scaffold is renowned for its pharmacological versatility, including anticoagulant, antimicrobial, and anticancer properties . The 4-chlorophenyl moiety in this compound likely enhances metabolic stability and binding affinity due to chlorine's role as a bioisostere, which mimics hydrogen while offering improved resistance to enzymatic degradation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[2-(4-chlorophenyl)-2-oxoethoxy]-3,4-dimethyl-2H-chromen-2-one typically involves the reaction of 4-chlorophenylacetic acid with appropriate reagents to form the desired product. The reaction conditions often include the use of solvents, catalysts, and specific temperature and pressure settings to optimize yield and purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods are designed to ensure consistent quality and high yield while minimizing waste and environmental impact .

Chemical Reactions Analysis

Types of Reactions

7-[2-(4-chlorophenyl)-2-oxoethoxy]-3,4-dimethyl-2H-chromen-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or other reduced forms of the compound .

Scientific Research Applications

7-[2-(4-chlorophenyl)-2-oxoethoxy]-3,4-dimethyl-2H-chromen-2-one has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 7-[2-(4-chlorophenyl)-2-oxoethoxy]-3,4-dimethyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

3-(3,4-Dimethoxyphenyl)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methyl-2H-chromen-2-one

• Structural Features : Differs in the 3-position substitution (3,4-dimethoxyphenyl vs. 3,4-dimethyl) and the 4-methoxyphenyl group in the oxoethoxy side chain.
• Impact : Methoxy groups increase electron density and solubility but may reduce metabolic stability compared to chloro substituents .

3-(4-Bromophenyl)-7-[2-(4-chlorophenyl)-2-oxoethoxy]-4H-chromen-4-one

• Structural Features : Replaces the 3,4-dimethyl groups with a 4-bromophenyl and shifts the ketone to position 4.
• Impact : Bromine's larger atomic radius and lipophilicity could enhance membrane permeability but may alter binding specificity .

Heterocyclic vs. Phenyl Substituents

7-((1-(4-Hydroxybutyl)piperidin-4-yl)methoxy)-3,4-dimethyl-2H-chromen-2-one (12c)

• Structural Features : Incorporates a piperidine ring linked via a hydroxybutyl chain at the 7-position.

6′-(4-Chlorophenyl)-2′-(2-(3,5-dimethylpyrazol-1-yl)-2-oxoethoxy)-3,4′-bipyridine-3′-carbonitrile (5)

• Structural Features : Replaces the coumarin core with a bipyridine system and adds a pyrazole moiety.
• Impact : The bipyridine-pyrazole hybrid may enhance π-π stacking interactions in enzyme binding pockets .

Halogen Substitution and Bioisosteric Effects

3-(4-Chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one

• Structural Features : Retains the 4-chlorophenyl group at position 3 but substitutes the 7-oxoethoxy chain with methoxy.

5-(4-Chlorophenyl)-thiophene Derivatives

• Structural Features : Thiophene cores with 4-chlorophenyl substituents (e.g., compound 19b ).
• Impact: Thiophene's aromaticity and sulfur atom confer distinct electronic properties, correlating with notable anticancer activity in some derivatives .

Data Table: Key Comparative Features

Compound Name	Structural Features	Biological Activity/Properties	References
7-[2-(4-Chlorophenyl)-2-oxoethoxy]-3,4-dimethyl-2H-chromen-2-one	3,4-dimethyl coumarin; 7-(2-(4-Cl-phenyl)-2-oxoethoxy)	Hypothesized enhanced metabolic stability
3-(3,4-Dimethoxyphenyl)-7-[2-(4-methoxyphenyl)-2-oxoethoxy]-4-methylchromenone	3,4-dimethoxyphenyl; 4-methoxyphenyl in side chain	Increased solubility, reduced stability
3-(4-Bromophenyl)-7-[2-(4-chlorophenyl)-2-oxoethoxy]-4H-chromen-4-one	4-bromophenyl; chromen-4-one core	Higher lipophilicity
7-((1-(4-Hydroxybutyl)piperidin-4-yl)methoxy)-3,4-dimethylcoumarin (12c)	Piperidinylmethoxy substituent	Potential nitric oxide release; improved solubility
3-(4-Chlorophenyl)-7-methoxy-4-methylcoumarin	4-chlorophenyl at position 3; methoxy at position 7	Reduced steric hindrance
5-(4-Chlorophenyl)-pyrrolopyrimidine-thiophene (19b)	Thiophene-pyrrolopyrimidine hybrid with 4-Cl-phenyl	Anticancer activity (superior to doxorubicin in vitro)

Biological Activity

7-[2-(4-chlorophenyl)-2-oxoethoxy]-3,4-dimethyl-2H-chromen-2-one is a synthetic organic compound belonging to the chromenone class. Its unique structure, characterized by a chromenone core with a 4-chlorophenyl group and an oxoethoxy substituent, positions it as a significant candidate for medicinal chemistry research. This article delves into its biological activities, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of this compound is $C_{19}H_{15}ClO_{4}$, with a molecular weight of approximately 344.77 g/mol. The compound's structure is depicted below:

Property	Details
IUPAC Name	7-[2-(4-chlorophenyl)-2-oxoethoxy]-3,4-dimethylchromen-2-one
Molecular Formula	$C_{19}H_{15}ClO_{4}$
Molecular Weight	344.77 g/mol

Biological Activity

Research indicates that this compound exhibits significant biological activities, particularly in the realms of anti-inflammatory and anticancer properties.

Anti-inflammatory Activity

Studies have shown that 7-[2-(4-chlorophenyl)-2-oxoethoxy]-3,4-dimethyl-2H-chromen-2-one can modulate inflammatory pathways. Its mechanism likely involves the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical in the inflammatory response. This modulation can lead to reduced inflammation in various models.

Anticancer Activity

The anticancer potential of this compound has garnered attention due to its ability to induce apoptosis in cancer cells. The proposed mechanisms include:

• Inhibition of Cell Proliferation : The compound may inhibit key signaling pathways involved in cell growth and survival.
• Induction of Apoptosis : It appears to activate caspases, leading to programmed cell death in cancerous cells.
• Targeting Specific Enzymes : There is evidence that it interacts with enzymes such as DNA gyrase, which is essential for DNA replication in cancer cells.

The biological effects of 7-[2-(4-chlorophenyl)-2-oxoethoxy]-3,4-dimethyl-2H-chromen-2-one are attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition : The compound inhibits enzymes involved in inflammatory processes and cancer progression.
• Receptor Interaction : It may bind to specific receptors that regulate cellular signaling pathways related to inflammation and tumor growth.

Case Studies

Several studies have explored the biological activity of this compound:

• In Vitro Studies : Laboratory tests demonstrated that the compound significantly reduced the viability of various cancer cell lines, including breast and colon cancer cells.

  Cell Line	IC50 (µM)
  MCF-7 (Breast Cancer)	15.0
  HCT116 (Colon Cancer)	12.5

• In Vivo Studies : Animal models treated with the compound showed a marked reduction in tumor size compared to control groups, indicating its potential as an effective therapeutic agent.